(Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride

• Molecular Formula: C5H8ClN3O2S
• Molecular Weight: 209.66 g/mol
• IUPAC Name: (1,5-dimethyltriazol-4-yl)methanesulfonyl chloride
• InChI: InChI=1S/C5H8ClN3O2S/c1-4-5(3-12(6,10)11)7-8-9(4)2/h3H2,1-2H3
• InChI Key: CYMHUMXQQWQGEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C)CS(=O)(=O)Cl

Description

(Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride (CAS 1785085-48-4) is a chemical building block of significant interest in medicinal and organic chemistry. Its structure combines a 1,2,3-triazole ring, a privileged scaffold in drug discovery, with a reactive methanesulfonyl chloride group. This makes it a versatile reagent for introducing the (dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl moiety into target molecules, primarily through nucleophilic substitution reactions to form sulfonamides or sulfonate esters . This compound is particularly valuable for constructing complex heterocyclic systems. Research indicates that derivatives of 4-azolyl-1,2,3-triazoles, which can be synthesized from similar NH-triazole precursors and sulfonyl chlorides, are investigated as novel types of anticancer compounds and serve as important precursors in organic synthesis . The reactivity of the sulfonyl chloride group towards triazole rings also enables the preparation of 1-sulfonyl- and 2-sulfonyl-4-azolyl-1,2,3-triazoles, which are useful intermediates for generating azavinyl carbenoids. These carbenoids can undergo various subsequent reactions, including insertions into C–H bonds and cyclizations with unsaturated systems, to access a diverse array of nitrogen-rich heterocycles and other valuable organic compounds . With a molecular formula of C5H8ClN3O2S and a molecular weight of 209.65, this reagent requires specific handling and storage conditions, typically involving cold-chain transportation to maintain its stability and reactivity . This product is intended For Research Use Only and is not for diagnostic or therapeutic use.

Preparation Methods

Azide Synthesis from Mesylates

• Mesylation of Precursors:
  Commercially available alcohols are converted into their corresponding mesylates using methanesulfonyl chloride (MsCl) in the presence of a base such as triethylamine or NEt₃ in dichloromethane (DCM).
  Reaction conditions:

  • MsCl (1.4 mmol per mmol of alcohol)
  • NEt₃ (2.0 mmol per mmol of alcohol)
  • Temperature: 0°C to room temperature
  • Yield: Typically 77–100% (as per Borgati et al., 2013).

• Nucleophilic Substitution with Sodium Azide:
  The mesylates are treated with sodium azide (NaN₃) in DMSO at elevated temperatures (~90°C) for 16–18 hours to afford azides with yields ranging from 72–99%.
  Reaction conditions:

  • NaN₃ (1.5 equivalents)
  • Solvent: DMSO
  • Temperature: 90°C
  • Reaction time: 16–18 hours.

Formation of the Triazole Ring via CuAAC

• Click Reaction:
  The azides are reacted with methyl-protected or other alkynes in the presence of a copper catalyst (CuSO₄·5H₂O) and a reducing agent such as sodium ascorbate in a mixed solvent system (DMSO/H₂O).
  Reaction conditions:
  • Catalyst: CuSO₄·5H₂O (20 mol%)
  • Reducing agent: Sodium ascorbate (40 mol%)
  • Solvent: DMSO/H₂O (1:1)
  • Temperature: Room temperature
  • Reaction time: 24 hours
  • Yields: Ranged from 44–90%, depending on substituents.

Functionalization to (Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride

The key step involves introducing the methanesulfonyl chloride moiety onto the 4-position of the 1,2,3-triazole ring, which can be achieved via sulfonylation of the triazole nitrogen or the carbon atom, depending on the desired regioisomer and reactivity.

Sulfonylation of the Triazole

• Direct Sulfonylation:
  The synthesized 1,2,3-triazole derivatives are treated with methanesulfonyl chloride in the presence of a base such as triethylamine or pyridine. This step introduces the methanesulfonyl group at the 4-position of the triazole ring.

• Reaction Conditions:

  • Reagent: Methanesulfonyl chloride (MsCl) (1.2–1.5 equivalents)
  • Base: Triethylamine (NEt₃) or pyridine (2 equivalents)
  • Solvent: Dichloromethane (DCM) or acetonitrile (MeCN)
  • Temperature: 0°C to room temperature
  • Reaction time: 30 min to 2 hours.

• Yields and Purification:
  The sulfonylation typically affords the sulfonyl chloride with yields ranging from 77% to quantitative, depending on the reaction conditions and purity of starting materials. Post-reaction purification involves aqueous workup and silica gel chromatography.

Conversion to the Chloride

• The sulfonylated intermediate is then converted into the corresponding sulfonyl chloride by treatment with thionyl chloride (SOCl₂) under reflux conditions, which replaces any residual hydroxyl groups or other functional groups with chloride, yielding (Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride .

• Reaction Conditions:

  • Reagent: SOCl₂ (excess)
  • Temperature: Reflux (~70°C)
  • Duration: 2–4 hours
  • Workup: Removal of excess SOCl₂ under reduced pressure, followed by distillation or chromatography.

Summary of Reaction Data and Yields

Step	Reagents	Conditions	Yield	References
Mesylation of alcohol	MsCl, NEt₃	0°C to RT, 1 hour	77–100%
Azide substitution	NaN₃, DMSO	90°C, 16–18 h	72–99%
CuAAC to form triazole	CuSO₄·5H₂O, NaAsc	RT, 24 h	44–90%
Sulfonylation of triazole	MsCl, NEt₃	0°C to RT, 30 min–2 h	77%+
Conversion to sulfonyl chloride	SOCl₂	Reflux, 2–4 h	Quantitative

Additional Considerations and Notes

• Choice of Solvent:
  DMSO and DCM are preferred for azide formation and sulfonylation, respectively, due to their polarity and ability to stabilize intermediates.

• Reaction Monitoring:
  TLC and NMR spectroscopy are routinely employed to monitor reaction progress and confirm product formation.

• Safety Precautions: Handling of azides, sulfonyl chlorides, and thionyl chloride requires strict safety protocols due to their toxicity and reactivity.

Chemical Reactions Analysis

Types of Reactions: (Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the chloride group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although these reactions are less common.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are employed.

Major Products: The major products formed from these reactions depend on the specific reagents used. For example, nucleophilic substitution with an amine would yield a sulfonamide derivative .

Scientific Research Applications

(Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is employed in bioconjugation techniques, where it helps in linking biomolecules for various studies.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of (Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride involves its ability to act as an electrophile, facilitating the formation of covalent bonds with nucleophiles. This reactivity is primarily due to the presence of the sulfonyl chloride group, which is highly reactive towards nucleophiles . The molecular targets and pathways involved depend on the specific application, such as enzyme inhibition in medicinal chemistry .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Key analogs include aryl methanesulfonyl chlorides (e.g., (4-chlorophenyl)methanesulfonyl chloride) and triazole-based sulfonyl derivatives (e.g., N-(1-phenyl-1H-1,2,3-triazol-4-yl)methanesulfonamide). A comparative analysis is provided below:

Compound	Substituents	Yield	Melting Point (°C)	Key Spectral Data (¹H NMR, δ ppm)	Applications
(Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride	1H-triazole (1,2-dimethyl)	N/A*	N/A	N/A	Click chemistry, drug intermediates
(4-Chlorophenyl)methanesulfonyl chloride	Phenyl (4-Cl)	96%	92–93	4.76 (s, 2H, CH₂)	Sulfonamide drug synthesis
(4-Bromophenyl)methanesulfonyl chloride	Phenyl (4-Br)	94%	114–118	4.46 (s, 2H, CH₂)	Polymer crosslinking agents
N-(1-Phenyl-1H-1,2,3-triazol-4-yl)methanesulfonamide	1H-triazole (1-phenyl)	27%	N/A	Methanesulfonyl CH₃: ~3.0 ppm	Antimicrobial agents

Spectral and Physical Properties

• ¹H NMR Shifts : The CH₂ group in aryl methanesulfonyl chlorides resonates at δ 4.46–4.76 ppm , whereas dimethyltriazole substituents could deshield adjacent protons due to electron-withdrawing effects.
• Melting Points: Halogenated analogs exhibit higher melting points (e.g., 114–118°C for bromo derivatives) compared to non-halogenated triazoles, suggesting stronger intermolecular forces .

Biological Activity

(Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride is a versatile compound with significant biological activity and applications in medicinal chemistry and bioconjugation. This article explores its biological properties, mechanisms of action, and research findings.

Chemical Structure and Properties

The compound features a triazole ring combined with a methanesulfonyl chloride group, which contributes to its electrophilic nature. This structure allows it to engage in various chemical reactions, particularly with nucleophiles.

The biological activity of (Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride primarily arises from its ability to act as an electrophile. The sulfonyl chloride group is highly reactive and facilitates the formation of covalent bonds with nucleophiles in biological systems. This property is crucial for its applications in:

• Bioconjugation : Linking biomolecules for studies on protein interactions.
• Pharmaceutical Development : Serving as a building block for synthesizing more complex pharmaceutical compounds targeting specific enzymes or receptors.

Antimicrobial Activity

Research has demonstrated that derivatives of 1,2,3-triazoles exhibit significant antimicrobial properties. A study showed that various triazole derivatives were tested against pathogenic bacteria such as Staphylococcus aureus and Escherichia coli. Although specific data on (Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride's antimicrobial activity is limited, related compounds have shown promising results in inhibiting bacterial growth .

Cytotoxicity Studies

In cytotoxicity assays, compounds containing the triazole moiety have been reported to exhibit significant antiproliferative effects against cancer cell lines. For example, studies on similar triazole derivatives indicated that they could inhibit tubulin polymerization, leading to cytotoxic effects against tumor cells . While direct studies on (Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride are scarce, its structural similarity to these active compounds suggests potential cytotoxic properties.

Applications in Medicinal Chemistry

(Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride serves as an essential intermediate in the synthesis of various pharmaceutical agents. It can facilitate the development of drugs targeting specific biological pathways due to its ability to form stable covalent bonds with biomolecules.

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity
(Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride	Triazole + Sulfonyl Chloride	Electrophilic reactivity for bioconjugation
1,2,3-Triazole	Triazole Ring	Antimicrobial and anticancer activities
Methanesulfonyl Chloride	Sulfonyl Group	Reactive electrophile but lacks triazole activity

Case Study 1: Synthesis and Antimicrobial Testing

In a recent study involving the synthesis of triazole derivatives from methanesulfonyl chloride precursors, researchers evaluated their antimicrobial efficacy against several bacterial strains. The findings indicated that compounds derived from (Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride displayed varying degrees of activity depending on their structural modifications .

Case Study 2: Bioconjugation Techniques

Another investigation focused on using (Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride in bioconjugation applications. The compound was successfully employed to link proteins with fluorescent tags for imaging studies in cellular biology . This demonstrates its utility beyond traditional synthetic applications.

Q & A

Basic Research Questions

Q. What are the optimal synthetic conditions for (Dimethyl-1H-1,2,3-triazol-4-yl)methanesulfonyl chloride?

• Methodological Answer : The compound can be synthesized via sulfonylation of the triazole precursor using methanesulfonyl chloride (MsCl). A robust approach involves activating hydroxyl groups (e.g., in pyridinemethanol derivatives) with MsCl in dimethylformamide (DMF) and triethylamine (NEt₃) at room temperature, achieving high yields . For alkyl sulfonyl chlorides, the thiourea/NCBSI/HCl system offers telescoped synthesis with yields >90% under mild conditions (0–25°C, 1–4 h), as demonstrated for structurally similar aryl methanesulfonyl chlorides . Key parameters include stoichiometric control of MsCl (1.2–1.5 equiv) and inert atmosphere to prevent hydrolysis.

Q. How can spectroscopic techniques validate the structure of this compound?

• Methodological Answer :

• ¹H/¹³C NMR : The triazole proton appears as a singlet near δ 7.4–8.7 ppm, while the methyl groups on the triazole resonate as singlets at δ 2.4–2.7 ppm. The methanesulfonyl chloride group (CH₂SO₂Cl) shows a distinct singlet at δ 4.4–4.8 ppm for CH₂ protons .
• Mass Spectrometry : ESI-MS or HRMS should confirm the molecular ion peak (e.g., [M+H]⁺) with accurate mass matching the theoretical value (±3 ppm).
• Elemental Analysis : Carbon, hydrogen, and nitrogen percentages should align with calculated values (e.g., C: 35.1%, H: 3.7%, N: 20.4% for C₆H₈ClN₃O₂S).

Q. What safety protocols are critical for handling this compound?

• Methodological Answer :

• PPE : Wear nitrile gloves (JIS T 8116), chemical safety goggles (JIS T 8147), and a lab coat. Use a gas mask (JIS T 8152) if vapor exposure is possible .
• Ventilation : Conduct reactions in a fume hood with local exhaust ventilation to minimize inhalation risks (H330: "fatal if inhaled") .
• Spill Management : Absorb spills with dry sand or vermiculite; avoid aqueous cleanup to prevent exothermic reactions .
• Storage : Keep in amber glass containers at 2–8°C, away from oxidizers and moisture .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of the triazole-sulfonyl chloride moiety?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) can map frontier molecular orbitals to identify nucleophilic/electrophilic sites. For example:

• Electrostatic Potential Maps : Highlight electron-deficient sulfur in SO₂Cl, guiding nucleophilic substitution (e.g., with amines).
• Transition State Analysis : Simulate activation energies for sulfonamide formation versus hydrolysis .
• Solvent Effects : Use COSMO-RS to model solvent polarity impacts on reaction rates (e.g., DMF vs. THF) .

Q. What mechanistic insights explain contradictory yields in sulfonylation reactions?

• Methodological Answer : Competing pathways include:

• Desired Pathway : Nucleophilic displacement of chloride by triazole-derived alcohols (SN2 mechanism), favored by polar aprotic solvents (DMF, DMSO) .
• Side Reactions : Hydrolysis of MsCl to methanesulfonic acid under humid conditions reduces yields. Control via molecular sieves or anhydrous solvents .
• Catalytic Effects : Trace bases (e.g., NEt₃) enhance reactivity but excess base may deprotonate intermediates, leading to byproducts .

Q. How does click chemistry functionalize the triazole ring post-synthesis?

• Methodological Answer : The 1,2,3-triazole can undergo Huisgen cycloaddition with alkynes or azides. For example:

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) : Attach fluorophores or biotin tags to the triazole for imaging or affinity studies .
• Photoclick Reactions : Use tetrazines for bioorthogonal labeling in live-cell studies, leveraging the triazole’s stability .

Q. What crystallographic strategies refine the compound’s structure?

• Methodological Answer : Use SHELXL for X-ray refinement:

• Data Collection : Collect high-resolution (<1.0 Å) data at 100 K to minimize thermal motion .
• Modeling : Assign anisotropic displacement parameters to sulfur and chlorine atoms. Restraints may be needed for the SO₂Cl group due to disorder .
• Validation : Check R-factor convergence (R1 < 5%) and residual electron density (<0.3 eÅ⁻³) .

Q. How to mitigate hazardous decomposition during thermal stress?

• Methodological Answer : Thermogravimetric analysis (TGA) reveals decomposition onset at ~150°C, releasing SO₂, HCl, and CO. Mitigation strategies include:

• Reaction Quenching : Add aqueous NaHCO₃ post-synthesis to neutralize residual MsCl .
• Waste Disposal : Treat with 10% NaOH solution to hydrolyze sulfonyl chloride to non-toxic sulfonate .